N-icosanoylsphingosine N-icosanoylsphingosine Ceramides are generated from sphingomyelin through activation of sphingomyelinases or through the de novo synthesis pathway. Certain forms of ceramide have been shown to mediate cellular responses such as apoptosis, growth arrest, and differentiation in certain cell types. C20 Ceramide is a natural 20:0 ceramide that is abundant in the brain. It is synthesized de novo by ceramide synthases 1 and 2.3,4
N-icosanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as eicosanoyl. It has a role as a mouse metabolite. It is a N-acylsphingosine and a Cer(d38:1). It derives from an icosanoic acid.
Brand Name: Vulcanchem
CAS No.: 7344-02-7
VCID: VC0014646
InChI: InChI=1S/C38H75NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31+/t36-,37+/m0/s1
SMILES: CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
Molecular Formula: C₃₈H₇₅NO₃
Molecular Weight: 594.01

N-icosanoylsphingosine

CAS No.: 7344-02-7

Cat. No.: VC0014646

Molecular Formula: C₃₈H₇₅NO₃

Molecular Weight: 594.01

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N-icosanoylsphingosine - 7344-02-7

Specification

Description Ceramides are generated from sphingomyelin through activation of sphingomyelinases or through the de novo synthesis pathway. Certain forms of ceramide have been shown to mediate cellular responses such as apoptosis, growth arrest, and differentiation in certain cell types. C20 Ceramide is a natural 20:0 ceramide that is abundant in the brain. It is synthesized de novo by ceramide synthases 1 and 2.3,4
N-icosanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as eicosanoyl. It has a role as a mouse metabolite. It is a N-acylsphingosine and a Cer(d38:1). It derives from an icosanoic acid.
CAS No. 7344-02-7
Molecular Formula C₃₈H₇₅NO₃
Molecular Weight 594.01
IUPAC Name N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]icosanamide
Standard InChI InChI=1S/C38H75NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31+/t36-,37+/m0/s1
SMILES CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O

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